Cas no 1258690-22-0 (N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide
• CAS No: 1258690-22-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5672808
• PubChem ID: 51097003
• Update Time: 2025-05-20

N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034684591
• EN300-26679419
• N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide
• 1258690-22-0
• Z908236230

• Inchi： 1S/C15H18N2O/c16-11-12-17(14-9-10-14)15(18)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-10,12H2
• InChI Key： RCIFFZAYIHXXNK-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide

Professional Introduction to N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide (CAS No. 1258690-22-0)

N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide, identified by the CAS number 1258690-22-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of amides characterized by its unique structural features, which include a cyano-substituted methyl group and a cyclopropyl moiety, coupled with a phenylbutanamide backbone. The intricate arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry and drug development.

The structural configuration of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide is highly intriguing from a chemical perspective. The presence of the cyano group (–CN) enhances the electrophilicity of the molecule, facilitating various nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where such compounds can serve as intermediates in the synthesis of more complex molecules. Additionally, the cyclopropyl ring introduces steric hindrance, which can influence the molecule's reactivity and binding affinity in biological systems.

The phenylbutanamide moiety contributes to the compound's overall hydrophobicity, which is often a critical factor in drug design. Hydrophobic interactions play a pivotal role in the binding of small molecules to biological targets, such as enzymes and receptors. By incorporating a phenyl group, N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide may exhibit enhanced solubility and bioavailability when formulated into pharmaceutical products.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide with greater accuracy. Molecular modeling studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations indicate that it could potentially inhibit certain kinases, which are known to be implicated in cancer and inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

In vitro studies have begun to explore the pharmacological properties of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide. Initial experiments have shown promising results regarding its ability to modulate enzymatic activity. Specifically, researchers have observed inhibitory effects on several enzymes that are overexpressed in tumor cells. This observation has sparked further interest in evaluating the compound's potential as an anticancer agent. Additionally, its interaction with other biological targets, such as cytokine receptors and ion channels, is being investigated for its therapeutic implications.

The synthesis of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide presents unique challenges due to its complex structural features. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both time and resource consumption. Advances in catalytic techniques have also enabled more efficient transformations, paving the way for scalable production.

The safety profile of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide is another critical aspect that has been thoroughly examined. Preliminary toxicology studies have indicated that the compound exhibits low toxicity at tested doses, suggesting its potential for safe use in pharmaceutical applications. However, comprehensive toxicological assessments are still ongoing to fully characterize its safety profile and identify any potential adverse effects.

The future prospects of N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide are promising, with ongoing research aiming to elucidate its full range of biological activities and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives based on this compound's scaffold. Such derivatives may offer improved efficacy and reduced side effects compared to existing treatments.

The integration of machine learning and artificial intelligence into drug discovery has also shown great promise for accelerating the identification of new pharmacophores like N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide. By leveraging large datasets and advanced algorithms, researchers can predict the binding modes and interactions of small molecules with high precision. This approach has already led to the discovery of several promising candidates for further development.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-4-phenylbutanamide (CAS No. 1258690-22-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various diseases. As research continues to uncover its biological activities and optimize its synthetic pathways, this compound is poised to make meaningful contributions to the field of medicinal chemistry.